N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide

• IUPAC Name: N-methyl-N-(1-pyrido[3,4-d]pyrimidin-4-ylpyrrolidin-3-yl)cyclopropanesulfonamide
• InChI: InChI=1S/C15H19N5O2S/c1-19(23(21,22)12-2-3-12)11-5-7-20(9-11)15-13-4-6-16-8-14(13)17-10-18-15/h4,6,8,10-12H,2-3,5,7,9H2,1H3
• InChI Key: DNAUBTJYMXFJGZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=NC3=C2C=CN=C3)S(=O)(=O)C4CC4
• Molecular Formula: C15H19N5O2S
• Molecular Weight: 333.4 g/mol

Description

“N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide” is a complex organic compound. It is likely to be a derivative of pyrido[3,4-d]pyrimidine. Pyrido[3,4-d]pyrimidines are a class of compounds that have shown a wide range of biological activity.

Synthesis Analysis

The synthesis of pyrido[3,4-d]pyrimidines involves various methods. One method involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester followed by cyclization at high temperature. Another method involves a Michael addition-type reaction, where the exocyclic amino group of the amino-pyrimidine attacks the active CC double bond of enaminone.

Molecular Structure Analysis

The molecular structure of “N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide” is likely to be complex due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The chemical reactions involving pyrido[3,4-d]pyrimidines are diverse. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Scientific Research Applications

Synthesis of New Pyrido Derivatives

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Biological Activity

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Antiproliferative Agent

. It has potential applications in the treatment of cancer.

Tyrosine Kinase Inhibitor

. It has potential applications in the treatment of various diseases, including cancer.

Cyclin-Dependent Kinase (CDK4) Inhibitors

. These inhibitors have potential applications in the treatment of cancer.

Therapeutic Potential

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Inhibitors of Monopolar Spindle 1 (MPS1) Kinase

. These inhibitors have potential applications in the treatment of cancer.

KDM4 and KDM5 Subfamily Demethylases Inhibitors

. These inhibitors have potential applications in the treatment of cancer.

Future Directions

The future directions for “N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide” and similar compounds could involve further exploration of their biological activities and potential therapeutic applications.

Mechanism of Action

Target of Action

The primary target of N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide is CDK2 (Cyclin-Dependent Kinase 2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

N-methyl-N-(1-{pyrido[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)cyclopropanesulfonamide interacts with CDK2, inhibiting its activity . This inhibition results in significant alterations in cell cycle progression and induces apoptosis within cells .

Biochemical Pathways

The compound’s interaction with CDK2 affects the cell cycle progression pathway . By inhibiting CDK2, the compound disrupts the normal cell cycle, leading to cell death .

Result of Action

The compound exhibits cytotoxic activities against various cell lines . Most notably, it shows superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively . It also displays moderate activity against HepG-2 with an IC50 range of (48–90 nM) .